N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
Brand Name: Vulcanchem
CAS No.: 618427-81-9
VCID: VC16151068
InChI: InChI=1S/C20H23N3O2S2/c1-6-23-19(25)17-13(4)14(5)27-18(17)22-20(23)26-10-16(24)21-15-8-7-11(2)12(3)9-15/h7-9H,6,10H2,1-5H3,(H,21,24)
SMILES:
Molecular Formula: C20H23N3O2S2
Molecular Weight: 401.5 g/mol

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

CAS No.: 618427-81-9

Cat. No.: VC16151068

Molecular Formula: C20H23N3O2S2

Molecular Weight: 401.5 g/mol

* For research use only. Not for human or veterinary use.

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide - 618427-81-9

Specification

CAS No. 618427-81-9
Molecular Formula C20H23N3O2S2
Molecular Weight 401.5 g/mol
IUPAC Name N-(3,4-dimethylphenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
Standard InChI InChI=1S/C20H23N3O2S2/c1-6-23-19(25)17-13(4)14(5)27-18(17)22-20(23)26-10-16(24)21-15-8-7-11(2)12(3)9-15/h7-9H,6,10H2,1-5H3,(H,21,24)
Standard InChI Key GKAYBBIGWONZQX-UHFFFAOYSA-N
Canonical SMILES CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=C(C=C3)C)C)SC(=C2C)C

Introduction

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a synthetic organic compound with a complex molecular structure. It belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory and analgesic properties. This compound is identified by the CAS number 618427-81-9 and is also known as STL339849 .

Synthesis and Preparation

The synthesis of N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide typically involves multi-step reactions starting from commercially available precursors. The process may include condensation reactions, cyclization, and substitution steps to form the desired thienopyrimidine core and attach the phenyl ring .

Research Findings

  • In Silico Studies: Molecular docking studies can be employed to predict the compound's interaction with biological targets, such as enzymes involved in inflammation pathways.

  • In Vivo Studies: Experimental models, like the formalin-induced paw edema test, can be used to assess anti-inflammatory and analgesic activities.

Future Directions

  • Structure Optimization: Further modifications to the compound's structure could enhance its biological activity and pharmacokinetic properties.

  • Toxicity and Safety: Comprehensive toxicity studies are necessary to ensure the compound's safety profile before advancing to clinical trials.

Table 1: Chemical Identifiers

IdentifierValue
CAS Number618427-81-9
Molecular FormulaC20H23N3O2S2
EC Number638-084-1

Table 2: Synonyms

Synonym
N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
STL339849
AKOS002188432

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator